Cas no 2229225-02-7 (2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2229225-02-7
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 6327083
• PubChem ID: 165630920
• Update Time: 2025-06-09

2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2229225-02-7
• 2-(1-bromopropan-2-yl)-3-(trifluoromethyl)pyridine
• EN300-1943771
• 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9BrF3N/c1-6(5-10)8-7(9(11,12)13)3-2-4-14-8/h2-4,6H,5H2,1H3
• InChI Key： RILCYWKFEJOXCP-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(C(F)(F)F)=CC=CN=1

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine

Introduction to 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 2229225-02-7)

2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 2229225-02-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated propyl group and a trifluoromethylated pyridine ring, which confer it with a range of interesting chemical and biological properties.

The synthesis of 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine has been extensively studied due to its potential applications in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its chemical structure, the presence of the bromine atom on the propyl side chain provides a valuable functional group for further derivatization. This feature is particularly useful in the synthesis of complex molecules, where the bromine can serve as a leaving group for subsequent substitution reactions. Additionally, the trifluoromethyl group on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

The biological activity of 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine has been explored in various contexts. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, making it a promising lead for the development of anticancer agents. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its potential as an anticancer agent, 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine has also been investigated for its antimicrobial properties. Research has demonstrated that this compound possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria, suggesting its potential use in combating multidrug-resistant pathogens. The exact mechanism by which it exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes.

In addition to its direct biological activities, 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine serves as an important intermediate in the synthesis of other bioactive compounds. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be used as a starting material for the synthesis of novel inhibitors targeting specific enzymes or receptors involved in various diseases.

The physical properties of 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various applications, including drug formulation and delivery systems. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

In conclusion, 2-(1-Bromopropan-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 2229225-02-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.